Cas no 1343457-55-5 (Diethyl 2,2'-(thieno[3,2-b]thiophene-2,5-diyl)bis(thiophene-3-carboxylate))

• Product Name: Diethyl 2,2'-(thieno[3,2-b]thiophene-2,5-diyl)bis(thiophene-3-carboxylate)
• CAS No: 1343457-55-5
• MF: C₂₀H₁₆O₄S₄
• MW: 448.598640441895
• CID: 5018598
• Update Time: 2025-09-24

Diethyl 2,2'-(thieno[3,2-b]thiophene-2,5-diyl)bis(thiophene-3-carboxylate) Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2'-(thieno[3,2-b]thiophene-2,5-diyl)bis(thiophene-3-carboxylate)
• ZB0829
• 2,2'-Thieno[3,2-b]thiophene-2,5-diylbis-3-thiophenecarboxylic acid
• S1C2=C(C=C1C=1SC=CC=1C(=O)OCC)SC(=C2)C=1SC=CC=1C(=O)OCC
• 2,2'-(Thieno[3,2-b]thiophene-2,5-diyl)bis(thiophene-3-carboxylic acid ethyl) ester
• ethyl 2-[5-(3-ethoxycarbonylthiophen-2-yl)thieno[3,2-b]thiophen-2-yl]thiophene-3-carboxylate

• Inchi： 1S/C20H16O4S4/c1-3-23-19(21)11-5-7-25-17(11)15-9-13-14(27-15)10-16(28-13)18-12(6-8-26-18)20(22)24-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： MIFYNWZQJIEYSQ-UHFFFAOYSA-N
• SMILES： S1C(C2=C(C(=O)OCC)C=CS2)=CC2=C1C=C(C1=C(C(=O)OCC)C=CS1)S2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 539
• XLogP3: 5.9
• Topological Polar Surface Area: 166

Diethyl 2,2'-(thieno[3,2-b]thiophene-2,5-diyl)bis(thiophene-3-carboxylate) Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes